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Compound of Interest

Compound Name: 1-Nonanethiol

Cat. No.: B074206 Get Quote

An In-depth Technical Guide to 1-Nonanethiol: Structure, Properties, and Applications

Overview of 1-Nonanethiol
1-Nonanethiol, also known as n-nonyl mercaptan, is a straight-chain alkanethiol with a nine-

carbon backbone.[1][2] It is a colorless to pale yellow liquid recognized by a characteristic

strong, unpleasant odor.[3][4] The key feature of its molecular structure is the thiol (-SH)

functional group, which dictates its chemical reactivity and utility. This thiol group exhibits a

strong affinity for the surfaces of noble metals, particularly gold, leading to the spontaneous

formation of highly ordered, self-assembled monolayers (SAMs).[5][6] This property makes 1-
Nonanethiol a critical component in surface science, nanotechnology, and materials science,

with significant implications for drug development, biosensing, and microelectronics.[6][7]

Chemical Structure and Formula
The structure of 1-Nonanethiol consists of a nine-carbon alkyl chain attached to a sulfhydryl

(thiol) group.

Molecular Formula: C₉H₂₀S[1][3][8]

Condensed Structural Formula: CH₃(CH₂)₈SH[3]

IUPAC Name: Nonane-1-thiol[1][3]

SMILES: CCCCCCCCCS[3]
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InChI: InChI=1S/C9H20S/c1-2-3-4-5-6-7-8-9-10/h10H,2-9H2,1H3[1][3]

InChIKey: ZVEZMVFBMOOHAT-UHFFFAOYSA-N[1][3]

Physicochemical Properties
The physical and chemical properties of 1-Nonanethiol are summarized in the table below. It is

a combustible liquid and is generally insoluble in water but miscible with many organic solvents

like alcohols and ethers.[3][4]

Property Value Reference(s)

CAS Number 1455-21-6 [1][3]

Molar Mass 160.32 g/mol [1][3]

Appearance
Colorless to pale yellow liquid

with a characteristic odor
[3][4][9]

Density 0.842 g/mL at 25 °C [2]

Boiling Point 220 °C [3]

Melting Point -20 °C to -21 °C [3][4]

Flash Point 79 °C (174.2 °F) - closed cup

Vapor Pressure 0.13 mmHg [3]

Refractive Index n20/D 1.455

Solubility

Insoluble in water; Soluble in

chloroform and methanol

(slightly)

[3][10]

Synthesis and Reactivity
Synthesis
1-Nonanethiol can be synthesized via several standard methods in organic chemistry. A

common laboratory-scale preparation involves the reaction of 1-bromononane with thiourea,
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followed by hydrolysis. This two-step process provides a reliable route to the desired

alkanethiol.

Reactivity
The chemistry of 1-Nonanethiol is dominated by its thiol group.

Oxidation: It is sensitive to air and can be oxidized to form the corresponding disulfide

(dinonyl disulfide).[4]

Acidity: The thiol proton is weakly acidic (pKa ≈ 10.5).[10]

Reactivity with Metals: It reacts readily with noble metal surfaces, most notably gold, to form

a strong gold-thiolate covalent bond (Au-S).[6] This interaction is the driving force for the

formation of self-assembled monolayers.

Incompatibilities: 1-Nonanethiol reacts violently with strong oxidizing agents, strong acids,

strong bases, and alkali metals.[9][11]

Applications in Research and Drug Development
The primary application of 1-Nonanethiol in research is its use as a molecular building block

for the creation of Self-Assembled Monolayers (SAMs). SAMs are highly ordered molecular

films that form spontaneously when a suitable substrate (e.g., a gold-coated slide) is exposed

to a dilute solution of the thiol.[12][13]

Surface Functionalization: SAMs of 1-Nonanethiol create a well-defined, hydrophobic

surface. This can be used to control surface energy, wettability, and adhesion.

Biosensors: By using mixed SAMs containing 1-Nonanethiol and other functionalized thiols

(e.g., those with carboxyl or amine terminal groups), surfaces can be designed to selectively

bind proteins, DNA, or other biomolecules, forming the basis of highly sensitive biosensors.

Drug Delivery: Nanoparticles functionalized with 1-Nonanethiol and other ligands can be

used in drug delivery systems. The alkyl chains can form a hydrophobic layer that

encapsulates a drug, while other functional groups can be used for targeting specific cells or

tissues.
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Microelectronics and Patterning: SAMs are used as ultrathin resist layers in soft lithography

techniques like microcontact printing.

Experimental Protocol: Formation of a 1-
Nonanethiol SAM on Gold
This protocol details the standard procedure for preparing a high-quality 1-Nonanethiol SAM

on a gold-coated substrate in a solution phase.[12][13][14]

Reagents and Materials
Gold-coated substrate (e.g., gold-on-glass or gold-on-silicon)

1-Nonanethiol (≥95% purity)

200-proof ethanol (absolute, anhydrous)

Clean glass or polypropylene containers with sealable caps (e.g., scintillation vials)

Tweezers for substrate handling

Dry nitrogen gas source

Sonicator

Calibrated micropipettes and analytical balance

Workflow Visualization

1. Substrate Cleaning
(Piranha etch or O₂ plasma)

3. Self-Assembly
(Immerse substrate in solution

for 24-48 hours)2. Solution Preparation
(1-10 mM 1-Nonanethiol

in Ethanol)

4. Rinsing
(Rinse with pure Ethanol

to remove physisorbed molecules)

Incubation Period
5. Drying

(Dry with a gentle stream
of dry Nitrogen)

Result:
Ordered Monolayer

on Gold Surface
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Click to download full resolution via product page

Caption: Experimental workflow for the formation of a 1-Nonanethiol self-assembled

monolayer.

Detailed Procedure
Step 1: Substrate Preparation (Cleaning) A pristine gold surface is critical for the formation of a

high-quality SAM. The substrate should be cleaned immediately before use.

Thoroughly rinse the gold substrate with ethanol.

Dry the substrate under a stream of dry nitrogen.

For optimal cleaning, treat the surface with UV-Ozone or an oxygen plasma cleaner for 5-10

minutes to remove organic contaminants. Alternative for robust substrates: Immerse in

piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 5-10 minutes.

Extreme caution is required with piranha solution as it is highly corrosive and reacts violently

with organic materials.

Rinse copiously with deionized water, followed by ethanol, and dry with nitrogen.

Step 2: Thiol Solution Preparation

Work in a clean environment, preferably a fume hood, to avoid contamination.[12]

Prepare a 1 to 10 mM solution of 1-Nonanethiol in absolute ethanol. For example, to make

10 mL of a 1 mM solution, add 18.6 µL of 1-Nonanethiol (density ≈ 0.842 g/mL) to 10 mL of

ethanol.

Vortex or gently agitate the solution until the thiol is completely dissolved.

Step 3: The Self-Assembly Process

Using clean tweezers, immediately immerse the cleaned gold substrate into a container filled

with the prepared thiol solution.[12][13]
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Ensure the entire gold surface is submerged. To minimize oxidation and contamination, use

a container with minimal headspace.[12]

Backfill the container with dry nitrogen gas, seal it tightly (e.g., with a cap and Parafilm®),

and store it in a dark, vibration-free location at room temperature.[12][13]

Allow the self-assembly to proceed for 24 to 48 hours. Longer immersion times typically

result in more ordered and densely packed monolayers.[12][13]

Step 4: Rinsing and Post-Treatment

After the incubation period, carefully remove the substrate from the thiol solution using

tweezers.

Immediately rinse the substrate thoroughly with a stream of fresh, pure ethanol for 15-30

seconds to remove any non-covalently bound (physisorbed) thiol molecules from the

surface.[12]

To further ensure a clean monolayer, place the substrate in a beaker of fresh ethanol and

sonicate for 1-3 minutes.[12][13]

Perform a final rinse with ethanol.

Step 5: Drying

Gently dry the substrate with a stream of dry, high-purity nitrogen gas.

The substrate, now coated with a 1-Nonanethiol SAM, is ready for analysis or further

functionalization. Store in a clean, dry environment, such as a desiccator or petri dish.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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